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Compound of Interest

Compound Name: Propyl propionate

Cat. No.: B091320 Get Quote

Propyl propionate is an ester characterized as an extremely flammable liquid and vapor that

is also harmful if inhaled.[1][2] Due to these hazardous properties, it is imperative that

researchers, scientists, and drug development professionals adhere to strict protocols for its

disposal. Improper handling can lead to significant safety risks, including fires and explosions,

as well as environmental contamination.[3][4]

This document provides comprehensive, step-by-step guidance for the proper management

and disposal of propyl propionate waste, ensuring the safety of laboratory personnel and

compliance with regulatory standards.

Immediate Safety Protocols & Personal Protective
Equipment (PPE)
Before handling propyl propionate waste, it is essential to be in a well-ventilated area,

preferably under a chemical fume hood.[3][5] Ensure all potential ignition sources—such as

open flames, hot surfaces, and sparks—are eliminated from the vicinity.[1][2][5] Grounding and

bonding of containers and receiving equipment is necessary to prevent static discharge.[1][2]

The following Personal Protective Equipment (PPE) is mandatory:

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166, or a

face shield for greater protection.[6]
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Hand Protection: Handle with impervious chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves for integrity before use.[6]

Protective Clothing: Wear a flame-retardant lab coat and other protective clothing to prevent

skin contact.[1][6]

Respiratory Protection: If ventilation is inadequate or vapors are present, use a NIOSH-

approved respirator.

Step-by-Step Disposal Procedures
Propyl propionate and any materials contaminated with it must be treated as hazardous

waste and disposed of in accordance with all local, regional, and national regulations.[1][5]

Never discharge propyl propionate into drains or the environment.[3][5]

Procedure 1: Standard Waste Collection
Designate a Waste Container: Use a dedicated, properly labeled container for liquid propyl
propionate waste. The container must be compatible with the chemical; glass bottles are

suitable for small quantities.[7]

Segregate Waste: It is critical to segregate chemical waste.[8][9] Store propyl propionate
waste separately from incompatible materials, particularly oxidizers, acids, and bases.[4]

Label Correctly: The waste container must be clearly labeled with "Hazardous Waste,"

"Propyl Propionate," and the associated hazard symbols (e.g., Flammable Liquid).[7][9]

Secure Storage: Keep the waste container tightly closed at all times, except when adding

waste.[2][7][10] Store it in a cool, dry, well-ventilated, designated satellite accumulation area

away from heat and ignition sources.[2][11]

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a certified hazardous waste disposal contractor for pickup.[11][12] Do not

attempt to transport hazardous waste yourself.[12]

Procedure 2: Managing Spills and Contaminated
Materials
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Ensure Immediate Safety: If a spill occurs, immediately alert personnel in the area and

evacuate if necessary. Eliminate all ignition sources.[1]

Contain the Spill: Prevent the spill from spreading or entering drains by using dikes or

covering drains.[1][4][5]

Absorb the Liquid: Use a non-combustible, inert absorbent material such as vermiculite, dry

sand, or diatomaceous earth to absorb the spilled propyl propionate.[1][4]

Collect Waste: Carefully scoop the absorbed material using non-sparking tools and place it

into a suitable, sealable, and properly labeled container for hazardous waste disposal.[1][6]

[13]

Decontaminate the Area: Ventilate the affected area and wash the spill surface after the

cleanup is complete.[2][5]

Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be

disposed of as hazardous waste.[12]

Propyl Propionate Safety and Disposal Data
The following table summarizes key quantitative and classification data for propyl propionate,

essential for its safe handling and disposal.
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Parameter Value Reference

UN Number 3272 [3]

UN Proper Shipping Name
ESTERS, N.O.S. (Propyl

propionate)
[3]

Transport Hazard Class 3 (Flammable Liquid) [3]

Packaging Group II [3]

Flash Point 14°C (57.2°F) [11]

Hazard Statement
Extremely flammable liquid

and vapor
[1]

Disposal Code
Must be disposed of as

hazardous waste
[1][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of propyl
propionate waste in a laboratory setting.
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Propyl Propionate Disposal Workflow

Waste Generated
(Propyl Propionate)

Is it a Spill?

1. Collect in a
Designated, Labeled,
Compatible Container

No

Follow Spill Cleanup
Procedure

Yes

2. Segregate from
Incompatible Wastes

(e.g., Oxidizers)

2a. Absorb with
Inert Material using
Non-Sparking Tools

3. Store Securely in
Satellite Accumulation Area
(Closed, Ventilated, Cool)

2b. Place Contaminated
Material in a Labeled

Hazardous Waste Container

4. Contact EHS for
Waste Pickup

Final Disposal by
Certified Professionals

Click to download full resolution via product page

Caption: Workflow for the safe disposal of propyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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